Cas no 3253-28-9 (Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI))

• Product Name: Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI)
• CAS No: 3253-28-9
• MF: C₂₁H₃₄N₂O₅S
• MW: 426.570065021515
• CID: 320419
• PubChem ID: 240085
• Update Time: 2025-04-19

Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Leucine,N-[N-(benzylsulfonyl)-L-leucyl]-, ethyl ester, L- (8CI)
• 3253-28-9
• DTXSID90954260
• NSC46042
• N-(1-Ethoxy-4-methyl-1-oxopentan-2-yl)-4-methyl-2-[(phenylmethanesulfonyl)amino]pentanimidic acid
• NSC-46042

• Inchi： 1S/C21H34N2O5S/c1-6-28-21(25)19(13-16(4)5)22-20(24)18(12-15(2)3)23-29(26,27)14-17-10-8-7-9-11-17/h7-11,15-16,18-19,23H,6,12-14H2,1-5H3,(H,22,24)
• InChI Key： KNENAMJIAODDGM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(NC(C(NC(C(=O)OCC)CC(C)C)=O)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 426.21902
• Monoisotopic Mass: 426.21884336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 101.57